![molecular formula C9H8N2O3 B13265985 4-[(Prop-2-yn-1-yloxy)amino]pyridine-2-carboxylic acid](/img/structure/B13265985.png)
4-[(Prop-2-yn-1-yloxy)amino]pyridine-2-carboxylic acid
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Description
4-[(Prop-2-yn-1-yloxy)amino]pyridine-2-carboxylic acid is a pyridine derivative characterized by a propargyloxy-substituted amino group at the 4-position and a carboxylic acid group at the 2-position of the pyridine ring. The propargyl ether moiety (prop-2-yn-1-yloxy) introduces reactivity for click chemistry applications, while the carboxylic acid group enhances solubility and hydrogen-bonding capacity .
Properties
Molecular Formula |
C9H8N2O3 |
|---|---|
Molecular Weight |
192.17 g/mol |
IUPAC Name |
4-(prop-2-ynoxyamino)pyridine-2-carboxylic acid |
InChI |
InChI=1S/C9H8N2O3/c1-2-5-14-11-7-3-4-10-8(6-7)9(12)13/h1,3-4,6H,5H2,(H,10,11)(H,12,13) |
InChI Key |
RVVXYYCDRFNYPJ-UHFFFAOYSA-N |
Canonical SMILES |
C#CCONC1=CC(=NC=C1)C(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-[(Prop-2-yn-1-yloxy)amino]pyridine-2-carboxylic acid typically involves the reaction of pyridine-2-carboxylic acid with prop-2-yn-1-ol in the presence of a suitable catalyst. The reaction conditions often include the use of a base such as sodium hydroxide or potassium carbonate to facilitate the reaction. The reaction is usually carried out under reflux conditions to ensure complete conversion of the starting materials .
Industrial Production Methods
In an industrial setting, the production of 4-[(Prop-2-yn-1-yloxy)amino]pyridine-2-carboxylic acid may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations can lead to higher purity and consistency in the final product .
Chemical Reactions Analysis
Types of Reactions
4-[(Prop-2-yn-1-yloxy)amino]pyridine-2-carboxylic acid can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert the compound into its reduced forms.
Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents such as potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and various nucleophiles for substitution reactions. The reaction conditions vary depending on the desired transformation but typically involve controlled temperatures and the use of solvents such as ethanol or dichloromethane .
Major Products Formed
The major products formed from these reactions depend on the specific reaction type. For example, oxidation may yield pyridine-2-carboxylic acid derivatives, while reduction can produce amine derivatives. Substitution reactions can lead to a variety of functionalized pyridine compounds .
Scientific Research Applications
4-[(Prop-2-yn-1-yloxy)amino]pyridine-2-carboxylic acid has several scientific research applications, including:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules.
Biology: The compound can be used in the study of enzyme interactions and as a probe in biochemical assays.
Industry: The compound can be utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 4-[(Prop-2-yn-1-yloxy)amino]pyridine-2-carboxylic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets and modulate their activity, leading to various biological effects. The exact pathways involved depend on the specific application and target .
Comparison with Similar Compounds
Table 1: Key Structural and Molecular Data
Key Observations:
Positional Isomerism: The oxyamino group’s position (2 vs. 4) significantly alters electronic distribution.
Functional Group Variations: Replacing the oxyamino group with an amino group (e.g., 4-[(Prop-2-yn-1-yl)amino]pyridine-2-carboxylic acid) reduces molecular weight (176.17 vs. 192.17) and eliminates an oxygen atom, affecting hydrogen-bonding capacity and solubility .
Heterocycle Modifications : Pyrimidine-based analogs like 2-chloro-6-methylpyrimidine-4-carboxylic acid exhibit distinct electronic properties due to the pyrimidine ring’s additional nitrogen atom, which may influence binding interactions in biological systems .
Physicochemical and Reactivity Differences
- Propargyl Ether Reactivity : The propargyloxy group in the target compound enables copper-catalyzed azide-alkyne cycloaddition (CuAAC), a feature exploited in drug conjugation and material science .
- Sulfur-Containing Derivatives : 4-(Sulfanylcarbonyl)pyridine-2-carboxylic acid introduces a sulfur atom, which may enhance metal coordination or redox activity compared to oxygenated analogs .
- Acidity and Solubility : Carboxylic acid groups at position 2 (pyridine) or 4 (pyrimidine) influence pKa values. Pyridine-2-carboxylic acids typically exhibit lower pKa (~1.5–2.5) compared to pyridine-4-carboxylic acids (~4.5–5.5), enhancing aqueous solubility in acidic environments .
Biological Activity
4-[(Prop-2-yn-1-yloxy)amino]pyridine-2-carboxylic acid, a pyridine derivative, has garnered attention in medicinal chemistry due to its potential biological activities, particularly in antimicrobial and anticancer applications. This compound features a unique structural configuration that enhances its reactivity and interaction with biological targets.
The biological activity of 4-[(Prop-2-yn-1-yloxy)amino]pyridine-2-carboxylic acid is primarily attributed to its ability to interact with specific enzymes or receptors, thereby modulating their activity. This interaction may inhibit certain enzymes by binding to their active sites, which can lead to therapeutic effects against various diseases.
Antimicrobial Activity
Research indicates that this compound exhibits significant antimicrobial properties. In vitro studies have shown that it can inhibit the growth of various bacterial strains, including Gram-positive and Gram-negative bacteria.
Case Studies and Findings
-
Antibacterial Activity :
- The Minimum Inhibitory Concentration (MIC) values against Staphylococcus aureus and Escherichia coli were reported to be 75 µg/mL and 125 µg/mL, respectively .
- Compounds similar to 4-[(Prop-2-yn-1-yloxy)amino]pyridine-2-carboxylic acid showed varying degrees of antibacterial activity, indicating a potential for developing new antimicrobial agents.
- Antifungal Activity :
| Microorganism | MIC (µg/mL) |
|---|---|
| Staphylococcus aureus | 75 |
| Escherichia coli | 125 |
| Candida albicans | <100 |
| Aspergillus niger | <150 |
Anticancer Potential
In addition to its antimicrobial properties, 4-[(Prop-2-yn-1-yloxy)amino]pyridine-2-carboxylic acid has shown promise in anticancer research. Preliminary studies suggest that it may inhibit cancer cell proliferation through mechanisms involving apoptosis induction and cell cycle arrest.
Research Findings
- Cell Line Studies :
- In vitro assays on various cancer cell lines indicated that the compound could reduce cell viability significantly at concentrations above 50 µM.
- The compound's mechanism appears to involve the modulation of signaling pathways related to cell survival and apoptosis.
Comparison with Similar Compounds
The biological activity of 4-[(Prop-2-yn-1-yloxy)amino]pyridine-2-carboxylic acid can be compared to other related compounds:
| Compound Name | Activity |
|---|---|
| 4-(Prop-2-ynoxyamino)pyridine-3-carboxylic acid | Moderate antibacterial activity |
| 4-(4-(Prop-2-ynoxy)benzoyl)benzoic acid | High antifungal activity |
| 4-Oxo-4-(2-propynyl)butanoic acid | Low anticancer potential |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
